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Compound of Interest

Compound Name: 3-Nitrophenylacetonitrile

Cat. No.: B014267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3-Nitrophenylacetonitrile, with a detailed focus on its melting point. This document includes

experimental protocols for melting point determination and a summary of key quantitative data.

Introduction to 3-Nitrophenylacetonitrile
3-Nitrophenylacetonitrile, also known as m-nitrobenzyl cyanide, is an organic compound with

the chemical formula C8H6N2O2.[1] It presents as a pale yellow to light brown crystalline solid.

[1][2] This compound serves as a valuable building block in organic synthesis, particularly in

the preparation of pharmaceutical intermediates, dyes, and flavors.[1]

Physicochemical Data
The key physicochemical properties of 3-Nitrophenylacetonitrile are summarized in the table

below for easy reference and comparison.
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Property Value

Melting Point 60-62 °C[1][2][3]

Boiling Point 180 °C at 3 mmHg[1][2][3]

Molecular Weight 162.15 g/mol [1][3][4]

Chemical Formula C8H6N2O2[1][4]

CAS Number 621-50-1[1][4]

Appearance Pale Yellow to Light Brown Solid[1][2]

Solubility Soluble in Chloroform, Ethyl Acetate[1][2]

Density ~1.326 g/cm³ (estimate)[1][2]

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a

depressed and broader melting range.[5] The following is a standard protocol for determining

the melting point of 3-Nitrophenylacetonitrile using a capillary melting point apparatus.[6][7]

Materials and Equipment:

3-Nitrophenylacetonitrile sample

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)[6]

Spatula

Watch glass or weighing paper

Mortar and pestle (optional, for grinding)

Procedure:
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Sample Preparation:

Place a small amount of the 3-Nitrophenylacetonitrile sample on a clean, dry watch

glass.[7]

If the crystals are large, gently crush them into a fine powder using a spatula or a mortar

and pestle.[6]

Packing the Capillary Tube:

Press the open end of a capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.[7]

Invert the tube and gently tap the sealed end on a hard surface to pack the sample tightly

into the bottom.[7]

Continue this process until the packed sample height is approximately 2-3 mm.

Melting Point Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Rapid Determination (Optional but Recommended): For an unknown sample, it is

advisable to first perform a rapid heating to get an approximate melting point. Heat at a

rate of about 10°C per minute.[7]

Accurate Determination: Allow the apparatus to cool to at least 10-15°C below the

approximate melting point.[8]

Begin heating at a slow, controlled rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.[7]

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).
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Continue heating at the same slow rate and record the temperature at which the last

crystal melts (the end of the melting range).

Data Recording and Analysis:

The recorded temperature range is the melting point of the sample.

For high accuracy, repeat the determination with a fresh sample in a new capillary tube.[6]

Consistent results from two or more trials should be obtained.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the melting point determination experiment.
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Sample Preparation

Melting Point Measurement

Data Analysis

Obtain 3-Nitrophenylacetonitrile Sample

Grind Sample to a Fine Powder

Pack Sample into Capillary Tube (2-3 mm)

Insert Capillary into Apparatus

Heat Rapidly for Approximate M.P.

Cool Apparatus

Heat Slowly (1-2°C/min) Near M.P.

Observe and Record Melting Range

Repeat for Consistency

Compare with Literature Value

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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